Cas no 942475-12-9 (5-Bromo-1,3-diethyl-2-iodobenzene)

5-Bromo-1,3-diethyl-2-iodobenzene structure
942475-12-9 structure
Product Name:5-Bromo-1,3-diethyl-2-iodobenzene
CAS No:942475-12-9
MF:C10H12BrI
MW:339.010754585266
MDL:MFCD09743748
CID:890082
PubChem ID:44891101
Update Time:2025-07-31

5-Bromo-1,3-diethyl-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-diethyl-2-iodobenzene
    • 3,5-DIETHYL-4-IODOBROMOBENZENE
    • 5-Bromo-1,3-diethyl-2-iodo-benzene
    • 5-Bromo-2-iodo-1,3-diethylbenzene
    • 1-Bromo-3,5-diethyl-4-iodobenzene
    • 4-bromo-2,6-diethyl-1-iodobenzene
    • 5-Bromo-1,3-diethyl-2-iodobenzene (ACI)
    • DTXSID30661522
    • 942475-12-9
    • QNPKMLZHEDDJAX-UHFFFAOYSA-N
    • CS-0139204
    • CK2376
    • AKOS015995377
    • MFCD09743748
    • DB-079838
    • SY317025
    • SCHEMBL3658093
    • FS-5251
    • MDL: MFCD09743748
    • Inchi: 1S/C10H12BrI/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6H,3-4H2,1-2H3
    • InChI Key: QNPKMLZHEDDJAX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC)C(I)=C(CC)C=1

Computed Properties

  • Exact Mass: 337.91700
  • Monoisotopic Mass: 337.91671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.753
  • PSA: 0.00000
  • LogP: 4.17850

5-Bromo-1,3-diethyl-2-iodobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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5-Bromo-1,3-diethyl-2-iodobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetonitrile ,  Water ;  -10 °C; 60 min, -10 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  -10 °C; -10 °C → rt; overnight, rt; 30 min, rt → 60 °C
Reference
Selective formation of a supramolecular coordination complex in the nanometer scale with a ferrocene-based phospholane ligand
Hoy, Reinhard; Grell, Toni; Loennecke, Peter; Hey-Hawkins, Evamarie, Chemical Communications (Cambridge, 2021, 57(73), 9200-9203

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  rt → 5 °C; 0 - 5 °C; 30 min, < 5 °C
1.2 Reagents: Sodium iodide Solvents: Water ;  rt; 2 h, 50 °C
Reference
Novel aromatic amine derivative for organic electroluminescent device
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Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile ,  Water ;  rt → -10 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  -10 °C; 60 min, -10 °C
1.3 Reagents: Potassium iodide Solvents: Water ;  -10 °C; -10 °C → rt; overnight, rt; 30 min, rt → 60 °C
Reference
Selective formation of a two-dimensional coordination polymer based on a tridentate phospholane ligand and gold(I)
Hoy, Reinhard; Loennecke, Peter; Hey-Hawkins, Evamarie, Dalton Transactions, 2018, 47(41), 14515-14520

Production Method 4

Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Iodine Solvents: Acetonitrile ;  < 30 °C; 4 h, rt
1.2 Reagents: Sodium sulfite Solvents: Water ;  1 h, rt
Reference
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Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt; 1 h, rt → 60 °C; 60 °C → rt; rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  15 min, < 5 °C; 30 min, < 5 °C; < 5 °C → rt
1.3 Reagents: Potassium iodide Solvents: Water ;  rt; rt → 80 °C; 80 °C → rt
Reference
4-Phenylpyran-3,5-diones, 4-phenylthiopyran-3,5-diones and 2-phenylcyclohexane-1,3,5-triones as herbicides and their preparation
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5-Bromo-1,3-diethyl-2-iodobenzene Raw materials

5-Bromo-1,3-diethyl-2-iodobenzene Preparation Products

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